Cas no 1261665-35-3 (5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261665-35-3
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4789960
• Update Time: 2025-05-20

5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H6ClF5/c1-5-2-3-6(14)4-7(5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： ZQMRDJZCUZLKRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 5
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl

Professional Introduction to Compound with CAS No. 1261665-35-3 and Product Name: 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl

The compound with the CAS number 1261665-35-3 and the product name 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of biphenyl derivatives that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The presence of multiple fluorine atoms and a chlorine substituent in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for various biochemical studies.

One of the most striking features of 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl is its highly fluorinated biphenyl core. The introduction of five fluorine atoms into the aromatic ring system enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These modifications not only improve the compound's solubility in organic solvents but also contribute to its resistance against rapid degradation by enzymatic pathways. This makes it an attractive scaffold for developing novel therapeutic agents that require prolonged biological activity.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to modulate biological processes at the molecular level. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the electron-withdrawing nature of fluorine can enhance binding affinity to biological targets, while its steric bulk can prevent unwanted interactions. The 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl compound leverages these effects to potentially improve drug efficacy and reduce side effects.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies indicate that 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl exhibits favorable interactions with various biological targets. For example, its structure suggests potential binding to enzymes involved in metabolic pathways relevant to cancer and inflammation. These insights have guided experimental efforts aimed at developing derivatives with enhanced therapeutic potential.

The synthesis of 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl presents unique challenges due to the complexity of its fluorinated aromatic core. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing its intricate structure efficiently. These advancements not only facilitate access to this compound but also open avenues for synthesizing related molecules with tailored properties.

One particularly promising application of 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl is in the development of next-generation antiviral agents. The ability of fluorinated compounds to interfere with viral replication has been well-documented. Preliminary studies suggest that this compound may inhibit key enzymes required for viral polymerization by stabilizing transition states through its fluorine-rich structure. Such findings are particularly relevant in light of ongoing efforts to combat emerging viral threats.

The role of 5'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl in medicinal chemistry extends beyond antiviral applications. Its structural features make it a versatile building block for designing molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific neuroreceptors has been hypothesized based on computational modeling. Further experimental validation is underway to explore these possibilities fully.

In conclusion, 1261665-35-3 and its corresponding product name, 5'-Chloro-2'-methyl-2',3',4',5',6'-pentafluorobiphenyl, represent a cornerstone in modern chemical biology research. Their unique structural attributes offer numerous opportunities for developing innovative therapeutic strategies across various disease domains. As research progresses, 1261665-35-3 is poised to play an increasingly pivotal role in shaping the future of pharmaceutical innovation.